Cas no 392288-68-5 (3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

3-Bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide is a specialized heterocyclic compound featuring a thienopyrazole core substituted with a 3-bromobenzamide moiety and a 3-methylphenyl group. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The bromo-substitution offers a versatile handle for further functionalization via cross-coupling reactions, while the thienopyrazole framework contributes to stability and binding affinity. Its well-defined synthetic route and high purity make it suitable for research in drug discovery and molecular design. The compound's distinct structural features support its use in exploring structure-activity relationships in targeted therapeutic development.
3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide structure
392288-68-5 structure
Product Name:3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
CAS No:392288-68-5
MF:C19H16BrN3OS
MW:414.318841934204
CID:6535911
Update Time:2025-06-07

3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
    • Benzamide, 3-bromo-N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
    • Inchi: 1S/C19H16BrN3OS/c1-12-4-2-7-15(8-12)23-18(16-10-25-11-17(16)22-23)21-19(24)13-5-3-6-14(20)9-13/h2-9H,10-11H2,1H3,(H,21,24)
    • InChI Key: LDGUPUUEFATOMN-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)C1=CC=CC(Br)=C1

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 513.2±50.0 °C(Predicted)
  • pka: 12.34±0.20(Predicted)

3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0396-0370-2μmol
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0396-0370-5μmol
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0396-0370-10μmol
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0396-0370-20μmol
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0396-0370-1mg
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0396-0370-2mg
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0396-0370-3mg
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0396-0370-4mg
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0396-0370-5mg
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0396-0370-10mg
3-bromo-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
392288-68-5 90%+
10mg
$79.0 2023-05-17

Additional information on 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 3-Bromo-N-2-(3-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbenzamide (CAS No. 392288-68-5)

3-Bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 392288-68-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various disease models.

The chemical structure of 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide consists of a thienopyrazole core substituted with a bromo group and a benzamide moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of thienopyrazoles in various therapeutic areas, including anticancer, anti-inflammatory, and antiviral activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyrazoles exhibit potent antiproliferative effects against several cancer cell lines. The bromo substitution on the thienopyrazole ring has been shown to enhance the compound's affinity for specific protein targets, thereby improving its therapeutic efficacy.

In addition to its anticancer properties, 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has also shown promise in the treatment of inflammatory diseases. A research team from the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be developed as a potential anti-inflammatory agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide have also been extensively studied. Preliminary data indicate that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This is a crucial factor for its potential use as an orally administered therapeutic agent.

To further explore the therapeutic potential of 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, several preclinical studies are currently underway. These studies aim to evaluate the compound's safety and efficacy in various disease models. Initial results from these studies have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects.

The development of new therapeutic agents is a complex and multidisciplinary endeavor that requires collaboration between chemists, biologists, and clinicians. The unique properties of 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide make it an attractive candidate for such collaborative efforts. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties and reduce any potential side effects.

In conclusion, 3-bromo-N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 392288-68-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development as a potential therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds great promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD